[(5-Bromothiophen-2-yl)methyl](ethyl)methylamine

• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]-N-methylethanamine
• InChI: InChI=1S/C8H12BrNS/c1-3-10(2)6-7-4-5-8(9)11-7/h4-5H,3,6H2,1-2H3
• InChI Key: WPOZXZFVZLNCKW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)CC1=CC=C(S1)Br
• Molecular Formula: C8H12BrNS
• Molecular Weight: 234.16 g/mol
• CAS No.: 1248479-69-7

Description

“(5-Bromothiophen-2-yl)methylmethylamine”, also known as BTEM, is a chemical compound. It has a CAS Number of 90553-43-8 and a molecular weight of 206.11. The IUPAC name for this compound is N-[(5-bromo-2-thienyl)methyl]-N-methylamine.

Molecular Structure Analysis

The InChI code for “(5-Bromothiophen-2-yl)methylmethylamine” is 1S/C6H8BrNS/c1-8-4-5-2-3-6(7)9-5/h2-3,8H,4H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“(5-Bromothiophen-2-yl)methylmethylamine” is a liquid at room temperature. Its storage temperature is normal.

Scientific Research Applications

• Antibacterial and Antifungal Applications : A study by Sharma et al. (2022) explored the solvent-free synthesis of 5-bromothiophene based compounds, demonstrating their significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents.

• Organic Synthesis and Chemical Reactions : The work of Fu et al. (2012) describes the use of 5-bromothiophene derivatives in the palladium-catalysed direct arylation of heteroaromatics, highlighting its utility in organic synthesis and chemical reactions.

• Educational and Research Applications : A study by Min (2015) details an organic experiment for undergraduate students, using 2-bromothiophene as a starting material. This demonstrates its application in educational settings and as a precursor in scientific research.

• Potential in Metal Chemotherapy and DNA Binding : Research by Warad et al. (2020) on a Schiff base ligand derived from 5-bromothiophene-2-carbaldehyde shows potential in developing new metal chemotherapy agents, emphasizing its DNA-binding properties.

• Antioxidant Properties : A study by Althagafi (2022) on derivatives of 5-bromothiophene indicates significant antioxidant activities, suggesting its application in the development of antioxidant agents.

• Herbicidal Activity : Hwang et al. (2006) synthesized a compound with 3-bromothiophen-2-yl and demonstrated its potent herbicidal activity, indicating its potential use in agriculture.

• Pharmaceutical Applications : The synthesis and characterization of A-80426, which includes the use of related compounds, suggests its potential as an antidepressant combining α-2 antagonism with 5-HT uptake inhibition (Meyer et al., 1995).

• Neurological Research : A study on brominated thienyl chalcones, related to bromothiophene, as reversible MAO-B inhibitors highlights its relevance in neurological research and potential therapeutic applications (Mathew et al., 2016).

These studies collectively demonstrate the wide-ranging applications of (5-Bromothiophen-2-yl)methylmethylamine and its derivatives in fields like pharmaceuticals, agriculture, education, and chemical synthesis.

Safety and Hazards

The compound has several hazard statements: H302, H312, H315, H318, H332, H335. These indicate that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.